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Compound Name:
N-cis-octadec-9Z-enoyl-L-

Homoserine lactone

Cat. No.: B584314 Get Quote

An In-depth Technical Guide to N-cis-octadec-
9Z-enoyl-L-Homoserine Lactone
For Researchers, Scientists, and Drug Development Professionals

Introduction
N-cis-octadec-9Z-enoyl-L-Homoserine lactone, a member of the N-acyl-homoserine lactone

(AHL) family, is a critical signaling molecule in bacterial communication systems known as

quorum sensing (QS). As researchers delve deeper into the intricacies of bacterial signaling

and its role in pathogenesis, understanding the physicochemical properties and biological

interactions of specific AHLs like N-cis-octadec-9Z-enoyl-L-Homoserine lactone becomes

paramount. This technical guide provides a comprehensive overview of its physical and

chemical properties, its role in signaling pathways, and detailed experimental protocols for its

study. This molecule is of particular interest due to its involvement in regulating virulence

factors in various bacteria and its potential as a target for novel antimicrobial strategies.

Physical and Chemical Properties
N-cis-octadec-9Z-enoyl-L-Homoserine lactone is a long-chain AHL characterized by an 18-

carbon acyl chain with a cis double bond at the 9th position, attached to a homoserine lactone

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b584314?utm_src=pdf-interest
https://www.benchchem.com/product/b584314?utm_src=pdf-body
https://www.benchchem.com/product/b584314?utm_src=pdf-body
https://www.benchchem.com/product/b584314?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b584314?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


ring.[1] These structural features confer specific solubility and stability properties that are

crucial for its biological function and experimental handling.

Quantitative Data Summary
Property Value Source

Molecular Formula C₂₂H₃₉NO₃ [1][2]

Molecular Weight 365.55 g/mol [2]

CAS Number 1400974-23-3 [1][2]

Appearance Crystalline solid [3]

Solubility

    in DMSO ~20 mg/mL [3]

    in Dimethylformamide

(DMF)
~20 mg/mL [3]

    in DMSO:PBS (pH 7.2) (1:1) ~0.5 mg/mL [3]

    in Ethanol
Soluble, but not recommended

(may open lactone ring)
[3]

    in Aqueous Buffers Sparingly soluble [3]

Storage Temperature -20°C [1][3]

Stability ≥ 4 years at -20°C [1][3]

Melting Point
Not readily available in cited

literature.

Boiling Point
Not readily available in cited

literature.

Signaling Pathways
N-cis-octadec-9Z-enoyl-L-Homoserine lactone functions as an autoinducer in Gram-

negative bacteria, playing a key role in quorum sensing. This process allows bacteria to
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coordinate gene expression in a population density-dependent manner, regulating phenotypes

such as biofilm formation, virulence factor production, and motility.

The canonical quorum-sensing pathway involving this long-chain AHL follows the LuxI/LuxR-

type model. The LuxI homolog, an AHL synthase, produces N-cis-octadec-9Z-enoyl-L-
Homoserine lactone. As the bacterial population grows, the concentration of the AHL

increases. Once a threshold concentration is reached, the AHL diffuses across the bacterial

membrane and binds to its cognate intracellular receptor, a LuxR-type transcriptional regulator.

This binding event typically induces a conformational change in the LuxR protein, promoting its

dimerization and subsequent binding to specific DNA sequences known as "lux boxes" in the

promoter regions of target genes. This, in turn, modulates the transcription of these genes,

leading to a coordinated population-wide response.

Furthermore, N-cis-octadec-9Z-enoyl-L-Homoserine lactone has been identified as a potent

competitive inhibitor of AhyI, the autoinducer synthase in Aeromonas hydrophila.[4] This

inhibitory action presents a potential therapeutic avenue for disrupting quorum sensing in

pathogenic bacteria.
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Caption: Quorum Sensing Signaling Pathway.

Experimental Protocols
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The following sections provide detailed methodologies for the synthesis, purification, and

characterization of N-cis-octadec-9Z-enoyl-L-Homoserine lactone, based on established

principles for AHL synthesis.

Synthesis of N-cis-octadec-9Z-enoyl-L-Homoserine
Lactone
A common and effective method for the synthesis of N-acyl-homoserine lactones is the

acylation of L-homoserine lactone. The following protocol is adapted from general solid-phase

synthesis procedures for AHLs.[5]

Materials:

Wang resin

Fmoc-L-homoserine

1-Hydroxybenzotriazole (HOBt)

N,N'-Diisopropylcarbodiimide (DIC)

4-Dimethylaminopyridine (DMAP)

Piperidine

Oleic acid (cis-9-Octadecenoic acid)

Dichloromethane (DCM)

N,N-Dimethylformamide (DMF)

N-Methyl-2-pyrrolidone (NMP)

Acetic anhydride

N,N-Diisopropylethylamine (DIPEA)

Trifluoroacetic acid (TFA)
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Triisopropylsilane (TIS)

Diethyl ether

Procedure:

Resin Swelling: Swell Wang resin in a 9:1 (v/v) mixture of DCM and DMF for 1 hour in a

solid-phase synthesis vessel.

Loading of Fmoc-L-homoserine: Dissolve Fmoc-L-homoserine (4 eq) and HOBt (4 eq) in a

minimal amount of DMF. Add this solution to the swollen resin. Add DIC (4 eq) and a catalytic

amount of DMAP (0.1 eq). Agitate the mixture for 12 hours at room temperature. Wash the

resin with DMF (3x), DCM (3x), and Methanol (3x), then dry under vacuum.

Fmoc Deprotection: Treat the resin with a 20% solution of piperidine in DMF for 30 minutes

to remove the Fmoc protecting group. Wash the resin thoroughly with DMF (5x) and DCM

(5x).

Acylation with Oleic Acid: Dissolve oleic acid (4 eq) and HOBt (4 eq) in DMF. Add this

solution to the resin, followed by DIC (4 eq). Agitate the mixture for 12 hours at room

temperature. Wash the resin with DMF (5x) and DCM (5x).

Cleavage from Resin and Lactonization: Treat the resin with a cleavage cocktail of 95% TFA,

2.5% water, and 2.5% TIS for 2-3 hours. This cleaves the molecule from the resin and

facilitates the cyclization to form the lactone ring.

Precipitation and Collection: Filter the resin and collect the filtrate. Precipitate the crude

product by adding cold diethyl ether. Centrifuge to collect the precipitate and wash with cold

ether.

Purification
The crude product is purified using reverse-phase high-performance liquid chromatography

(RP-HPLC).

Instrumentation and Conditions:

Column: C18 column
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Mobile Phase A: Water with 0.1% TFA

Mobile Phase B: Acetonitrile with 0.1% TFA

Gradient: A suitable gradient from high aqueous to high organic content (e.g., 5% to 95% B

over 30 minutes).

Detection: UV at 214 nm.

Collect fractions corresponding to the major peak and lyophilize to obtain the purified N-cis-
octadec-9Z-enoyl-L-Homoserine lactone.

Characterization
The identity and purity of the final product should be confirmed by mass spectrometry and

nuclear magnetic resonance spectroscopy.

Liquid Chromatography-Mass Spectrometry (LC-MS): To confirm the molecular weight

(Expected [M+H]⁺ ≈ 366.3 g/mol ).

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical

structure, including the presence of the homoserine lactone ring, the long acyl chain, and the

cis-double bond.
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Caption: Experimental Workflow for Synthesis and Purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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